4-sec-butoxy-N-ethyl-N-phenylbenzamide

• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 4-butan-2-yloxy-N-ethyl-N-phenylbenzamide
• InChI: InChI=1S/C19H23NO2/c1-4-15(3)22-18-13-11-16(12-14-18)19(21)20(5-2)17-9-7-6-8-10-17/h6-15H,4-5H2,1-3H3
• InChI Key: BJSRLPXGOLENRL-UHFFFAOYSA-N
• SMILES: CCC(C)OC1=CC=C(C=C1)C(=O)N(CC)C2=CC=CC=C2

Description

4-sec-Butoxy-N-ethyl-N-phenylbenzamide is a benzamide derivative characterized by a central amide group linking two aromatic systems. The compound features a para-substituted sec-butoxy group (electron-donating alkoxy substituent) on the benzamide ring and an N-ethyl-N-phenyl substitution on the amide nitrogen.

Comparison with Similar Compounds

Substituent Effects on Electronic and Steric Properties

a. Alkoxy vs. Halogen Substituents

• 4-Chloro-N-phenylbenzamide (): The chloro group is electron-withdrawing, reducing electron density on the aromatic ring. This contrasts with the electron-donating sec-butoxy group in the target compound, which increases solubility in nonpolar solvents and may enhance membrane permeability .
• 4-Methoxy-N-(4-methoxy-2-nitrophenyl)benzamide (): Methoxy groups are smaller and less sterically demanding than sec-butoxy. The nitro group introduces strong electron-withdrawing effects, which could reduce metabolic stability compared to the sec-butoxy analog .

b. Nitrogen Substitutions

Conformational and Structural Insights

• N-phenylbenzamide anticonvulsants (): Active compounds adopt a conformation where substituents (e.g., o-methyl groups) position the phenyl ring 90–120° relative to the amide plane, facilitating hydrogen bonding.
• 4-bromo-N-(4-methoxy-2-nitrophenyl)-benzamide (4MNB) (): Crystal packing analysis reveals intermolecular interactions dominated by halogen bonds (Br) and nitro group polarity. The sec-butoxy group’s branched structure may alter crystal packing, affecting solubility and melting point .

Data Tables: Key Comparisons

Table 1: Substituent Effects on Benzamide Derivatives

Compound	Substituent (Para Position)	Nitrogen Substitution	Molecular Weight	Notable Properties
4-sec-Butoxy-N-ethyl-N-phenylbenzamide	sec-butoxy (C₄H₉O)	N-ethyl-N-phenyl	325.43*	High lipophilicity, steric hindrance
4-Chloro-N-phenylbenzamide	Cl	N-phenyl	231.68	Electron-withdrawing, polar
4-Methoxy-N-(2-nitrophenyl)benzamide	Methoxy (OCH₃)	N-(2-nitrophenyl)	302.27	Nitro group enhances reactivity
4-ethyl-N-phenylbenzamide	Ethyl (C₂H₅)	N-phenyl	225.29	High synthetic yield (97.3%)

*Calculated based on molecular formula C₁₉H₂₃NO₂.